Cas no 1361676-79-0 (3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile)

• Product Name: 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile
• CAS No: 1361676-79-0
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4911959
• Update Time: 2025-06-11

3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-8-1-2-9(10(14)4-8)7-3-11(15)12(5-16)17-6-7/h1-4,6H
• InChI Key： GHPMIRBTAWSLMD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(C#N)=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile

Research Briefing on 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile (CAS: 1361676-79-0)

3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile (CAS: 1361676-79-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique picolinonitrile scaffold and dichlorophenyl substituents, has been investigated for its potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have explored its role in modulating enzymatic activity and its utility in the synthesis of novel therapeutic agents.

Recent research has focused on the synthetic pathways and optimization of 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of this compound. The study also highlighted its stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

In addition to its synthetic utility, 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on specific kinase enzymes, which are implicated in inflammatory and oncogenic pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibition of JAK3 kinase, suggesting potential applications in autoimmune disease therapy.

The compound's mechanism of action has also been a subject of interest. Molecular docking studies have revealed that 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile interacts with the ATP-binding site of target kinases, thereby disrupting their catalytic activity. This finding was corroborated by X-ray crystallography data, which provided structural insights into the binding mode and informed the design of more potent analogs.

Despite these promising findings, challenges remain in the development of 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile-based therapeutics. Issues such as bioavailability and off-target effects need to be addressed through further structural optimization and in vivo studies. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these limitations.

In conclusion, 3-Chloro-5-(2,4-dichlorophenyl)picolinonitrile (CAS: 1361676-79-0) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research aims to expand its applications and overcome existing challenges, paving the way for its integration into clinical development pipelines.